Cas no 1086382-92-4 (2-Bromo-6-ethylpyrazine)

• Product Name: 2-Bromo-6-ethylpyrazine
• CAS No: 1086382-92-4
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD11223439
• CID: 4778045
• Update Time: 2026-02-27

2-Bromo-6-ethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-ethylpyrazine
• Pyrazine, 2-bromo-6-ethyl-
• 2-Bromo-6-ethyl-pyrazine
• SB30534
• 2-Bromo-6-ethylpyrazine

• MDL： MFCD11223439
• Inchi： 1S/C6H7BrN2/c1-2-5-3-8-4-6(7)9-5/h3-4H,2H2,1H3
• InChI Key： PXNAMPOICIOTHQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8

Additional information on 2-Bromo-6-ethylpyrazine

Comprehensive Guide to 2-Bromo-6-ethylpyrazine (CAS No. 1086382-92-4): Properties, Applications, and Market Insights

2-Bromo-6-ethylpyrazine (CAS No. 1086382-92-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazine derivative is widely recognized for its unique chemical properties, making it a valuable intermediate in organic synthesis. With the increasing demand for pyrazine derivatives in drug discovery, understanding the characteristics and applications of 2-Bromo-6-ethylpyrazine is essential for researchers and industry professionals.

The molecular structure of 2-Bromo-6-ethylpyrazine features a pyrazine ring substituted with a bromine atom at the 2-position and an ethyl group at the 6-position. This configuration contributes to its reactivity, particularly in cross-coupling reactions, which are pivotal in modern synthetic chemistry. Researchers often explore 2-Bromo-6-ethylpyrazine synthesis methods to optimize yield and purity, as these factors are critical for downstream applications.

One of the most prominent applications of 2-Bromo-6-ethylpyrazine is in the development of novel pharmaceutical compounds. The compound serves as a key building block for pyrazine-based drugs, which are increasingly studied for their potential in treating metabolic disorders and neurological conditions. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates, as computational models predict their utility in designing targeted therapies.

Beyond pharmaceuticals, 2-Bromo-6-ethylpyrazine finds use in the agrochemical sector. Its derivatives are investigated for their role in developing crop protection agents, particularly those targeting fungal and bacterial pathogens. With the global push toward sustainable agriculture, researchers are keen on optimizing the synthesis of pyrazine agrochemicals to enhance efficacy while minimizing environmental impact.

The market for 2-Bromo-6-ethylpyrazine is influenced by several factors, including advancements in synthetic methodologies and regulatory shifts in the chemical industry. Companies specializing in fine chemical manufacturing are investing in scalable production techniques to meet the growing demand. Additionally, the rise of green chemistry initiatives has spurred interest in eco-friendly synthesis routes for brominated pyrazines, aligning with global sustainability goals.

For researchers working with 2-Bromo-6-ethylpyrazine, handling and storage recommendations are crucial to ensure safety and stability. The compound should be stored in a cool, dry environment, away from direct sunlight and incompatible materials. Proper laboratory safety protocols, including the use of personal protective equipment (PPE), are advised during experimentation.

In conclusion, 2-Bromo-6-ethylpyrazine (CAS No. 1086382-92-4) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its role as a synthetic intermediate continues to expand, driven by innovations in drug discovery and sustainable chemistry. As the scientific community explores new applications, the demand for high-quality 2-Bromo-6-ethylpyrazine suppliers is expected to rise, making it a compound of enduring relevance in the chemical industry.